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Introduction

Ethyl 3-methyl-3-phenylglycidate, commonly known in the fragrance industry as "strawberry
aldehyde" or Aldehyde C-16, is a synthetic aromatic compound prized for its intensely sweet,
fruity, and strawberry-like aroma.[1][2][3] Despite its common name, it is chemically an ester
and an epoxide, not an aldehyde.[1][4][5] Its unique olfactory profile and excellent stability
make it a valuable ingredient in a wide range of fragrance applications, from fine perfumes to
personal care and household products.[6][7] This document provides detailed application notes
and experimental protocols for the use of Ethyl 3-methyl-3-phenylglycidate in fragrance
formulation.

Chemical and Physical Properties

Ethyl 3-methyl-3-phenylglycidate is a colorless to pale yellow liquid with the molecular
formula C12H1403.[8] It is a racemic mixture of stereocisomers.

Table 1: Physical and Chemical Properties of Ethyl 3-methyl-3-phenylglycidate
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Property Value Reference(s)
Molecular Formula C12H1403 [7119]
Molecular Weight 206.24 g/mol [7109]
CAS Number 77-83-8 [7119]
Appearance Colorless to pale yellow liquid [7]

Intensely sweet, fruity,
Odor Profile strawberry, jammy, with candy-  [2][8][10]

like nuances
Boiling Point 272 -275°C [7]
Density 1.087 g/mL at 25 °C [7]

Refractive Index

n20/D 1.504 - 1.513

[7]

Solubility

Insoluble in water

[5]

Purity

> 98% (Assay)

[7]

Olfactory Profile and Applications in Fragrance
Formulation

The primary application of Ethyl 3-methyl-3-phenylglycidate is as a fragrance ingredient due
to its powerful and persistent sweet, fruity aroma.[6][11] It is a high-impact material, meaning
that even small amounts can significantly influence the overall fragrance profile.[10]

Key applications include:

» Fine Fragrances: Used to impart sweet, fruity, and gourmand notes. It is a classic component
in rose compositions and blends well with ionones, damascones, and other fruity esters.[4]
[10][12]

o Personal Care Products: Incorporated into soaps, lotions, shampoos, and other cosmetics to
provide a pleasant strawberry scent.[2][6]
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e Household Products: Utilized in detergents, fabric softeners, and air fresheners to add a
fresh and fruity character.[6]

Table 2: Recommended Usage Levels of Ethyl 3-methyl-3-phenylglycidate in Different
Fragrance Applications

Recommended Concentration (% in

Application
fragrance concentrate)
Fine Perfume 0.1-2.0
Shampoo / Shower Gel 0.2-15
Soap 05-25
Fabric Softener 0.3-2.0
Air Freshener 1.0-5.0

Note: These values are illustrative and should be optimized based on the specific formulation
and desired fragrance intensity.

Experimental Protocols
Synthesis of Ethyl 3-methyl-3-phenylglycidate via
Darzens Condensation

The most common method for synthesizing Ethyl 3-methyl-3-phenylglycidate is the Darzens
condensation reaction, which involves the reaction of acetophenone with ethyl chloroacetate in
the presence of a base.[1][5]

Diagram 1: Workflow for the Synthesis of Ethyl 3-methyl-3-phenylglycidate
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Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 3-methyl-3-phenylglycidate.

Protocol:

o Reagent Preparation:

o Prepare a solution of sodium ethoxide by cautiously adding 23 g (1 mol) of sodium metal
to 400 mL of absolute ethanol with cooling.
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o In a separate flask, dissolve 120 g (1 mol) of acetophenone and 122.5 g (1 mol) of ethyl
chloroacetate in 500 mL of dry toluene.

e Reaction:
o Cool the acetophenone and ethyl chloroacetate solution to 0-5°C in an ice-salt bath.

o Slowly add the sodium ethoxide solution dropwise to the cooled mixture over a period of 2-
3 hours, maintaining the temperature below 10°C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 12 hours.

o Work-up:

o Pour the reaction mixture into 1 L of ice-cold water.

o Separate the organic layer.

o Extract the agueous layer twice with 200 mL portions of toluene.
 Purification:

o Combine the organic layers and wash with 500 mL of brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter and remove the toluene under reduced pressure using a rotary evaporator.
e Distillation:

o Purify the resulting crude oil by vacuum distillation to yield Ethyl 3-methyl-3-
phenylglycidate.

Sensory Evaluation of Fragrance Performance

Sensory evaluation is crucial to assess the performance of Ethyl 3-methyl-3-phenylglycidate
in a fragrance formulation. This involves evaluating its odor intensity, character, and longevity
on a substrate.
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Diagram 2: Workflow for Sensory Evaluation of a Fragrance

Click to download full resolution via product page
Caption: Sensory evaluation workflow for a fragrance ingredient.
Protocol: Triangle Test for Odor Difference

This protocol determines if a perceptible difference exists between a standard fragrance and
the same fragrance containing Ethyl 3-methyl-3-phenylglycidate.

o Panelists: Select a panel of at least 15 trained sensory assessors.

e Sample Preparation:
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o Prepare two fragrance solutions: a "Control" and a "Test" solution containing a specific
concentration of Ethyl 3-methyl-3-phenylglycidate.

o For each panelist, prepare three smelling strips: two dipped in the Control and one in the
Test, or one in the Control and two in the Test. Code the strips with random three-digit
numbers.

o Evaluation:
o Present the three coded smelling strips to each panelist in a randomized order.
o Instruct the panelists to identify the sample that is different from the other two.
o Data Analysis:
o Record the number of correct identifications.

o Use a statistical table for triangle tests to determine if the number of correct identifications
is statistically significant at a chosen confidence level (e.g., 95%).

Quantitative Analysis of Substantivity on Fabric

Substantivity refers to the longevity of a fragrance on a substrate. This can be quantitatively
measured using Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: GC-MS Analysis of Fragrance on Cotton
e Fabric Treatment:
o Wash pre-weighed cotton swatches with a standard unfragranced detergent.

o During the rinse cycle, add a fabric softener containing a known concentration of the
fragrance with Ethyl 3-methyl-3-phenylglycidate.

o Air-dry the swatches for 24 hours.
o Extraction:

o Place a treated cotton swatch in a headspace vial.
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o Extract the volatile compounds using Solid Phase Microextraction (SPME) for a defined
period at a controlled temperature.

e GC-MS Analysis:
o Desorb the SPME fiber in the GC injection port.

o Run the GC-MS analysis using a suitable temperature program to separate the fragrance
components.

o Identify and quantify Ethyl 3-methyl-3-phenylglycidate based on its mass spectrum and
retention time, using a pre-established calibration curve.

o Data Analysis:
o Calculate the concentration of Ethyl 3-methyl-3-phenylglycidate remaining on the fabric.

o Repeat the analysis at different time points (e.g., after 1, 3, and 7 days) to determine the
rate of fragrance loss.

Table 3: lllustrative Substantivity Data of Ethyl 3-methyl-3-phenylglycidate on Cotton Fabric

Concentration on Fabric

Time (days) % Remaining
(nglg)

0 100.0 100%

1 85.2 85.2%

3 65.7 65.7%

7 42.1 42.1%

Note: This data is for illustrative purposes to demonstrate how results would be presented and
Is not from a specific cited study.

Stability Data
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Ethyl 3-methyl-3-phenylglycidate is known for its good stability in various product bases.[1]
However, its stability can be influenced by factors such as pH, temperature, and light exposure.

Table 4: lllustrative Stability Data of Ethyl 3-methyl-3-phenylglycidate in a Cream Base
(Accelerated Aging at 45°C)

Time (weeks) Concentration (%) Olfactory Note

0 1.00 Intense, sweet strawberry

Sweet strawberry, slightly less

4 0.98 )

intense

Sweet strawberry, stable
8 0.95

character

Good stability, minor loss in
12 0.92

intensity

Note: This data is for illustrative purposes to demonstrate how results would be presented and
is not from a specific cited study.

Conclusion

Ethyl 3-methyl-3-phenylglycidate is a versatile and high-impact fragrance ingredient with a
characteristic sweet, strawberry-like aroma. Its good stability and performance make it a
valuable component in a wide array of scented products. The protocols provided in this
document offer a framework for its synthesis, sensory evaluation, and quantitative analysis,
enabling researchers and formulators to effectively utilize this compound in fragrance
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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